N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide

• IUPAC Name: N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide
• InChI: InChI=1S/C17H22N4O/c1-12(2)11-21-9-7-13(8-10-21)18-17(22)16-14-5-3-4-6-15(14)19-20-16/h3-6,13H,1,7-11H2,2H3,(H,18,22)(H,19,20)
• InChI Key: GGLUFCXCZNPTBK-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1CCC(CC1)NC(=O)C2=NNC3=CC=CC=C32
• Molecular Formula: C17H22N4O
• Molecular Weight: 298.4 g/mol

Description

N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide, also known as JWH-018, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It is a potent agonist of the cannabinoid receptors, which are responsible for the effects of cannabis on the body. JWH-018 has been studied extensively for its potential therapeutic applications and its mechanism of action.

Mechanism of Action

N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide acts as a potent agonist of the cannabinoid receptors, particularly the CB1 receptor, which is responsible for the psychoactive effects of cannabis. It binds to the receptor and activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin.
Biochemical and Physiological Effects:
N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide has been shown to have a wide range of biochemical and physiological effects, including analgesic, anxiolytic, anti-inflammatory, and anti-cancer effects. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide has several advantages for use in lab experiments, including its high potency, selectivity for the CB1 receptor, and ease of synthesis. However, it also has several limitations, including its potential for abuse and its lack of specificity for the CB1 receptor.

Future Directions

There are several future directions for research on N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide and other synthetic cannabinoids, including the development of more selective agonists for the CB1 receptor, the investigation of their potential therapeutic applications, and the study of their long-term effects on the body. Additionally, research is needed to better understand the potential risks associated with the use of these compounds and to develop strategies for mitigating these risks.

Synthesis Methods

N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide can be synthesized using a variety of methods, including the use of palladium-catalyzed coupling reactions and the use of Grignard reagents. The most common method of synthesis involves the use of a palladium-catalyzed coupling reaction between 1-(2-methylprop-2-enyl)piperidine and 1H-indazole-3-carboxylic acid chloride.

Scientific Research Applications

N-[1-(2-methylprop-2-enyl)piperidin-4-yl]-1H-indazole-3-carboxamide has been studied extensively for its potential therapeutic applications, particularly in the treatment of pain, anxiety, and other neurological disorders. It has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of cancer cells in vitro.